Methyl 5-[2-(acetylthio)ethyl]thiophene-2-carboxylate

• Molecular Formula: C10H12O3S2
• Molecular Weight: 244.3 g/mol
• IUPAC Name: methyl 5-(2-acetylsulfanylethyl)thiophene-2-carboxylate
• InChI: InChI=1S/C10H12O3S2/c1-7(11)14-6-5-8-3-4-9(15-8)10(12)13-2/h3-4H,5-6H2,1-2H3
• InChI Key: VWGILCAQJCXLFG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCCC1=CC=C(S1)C(=O)OC

Description

Methyl 5-[2-(acetylthio)ethyl]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C10H12O3S2 and its molecular weight is 244.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.23 g (25 mmol) of 9c and 5.71 g (50 mmol) of potassium thiolacetate in 100 mL of acetone was heated at reflux for 30 minutes. After cooling to room temperature, the crude reaction mixture was filtered, and the filtrate was concentrated, in vacuo. The residue obtained was partitioned between ether and water (150 mL each). The layers were separated and the aqueous phase was extracted with 100 mL of ether and 100 mL of ethyl acetate. The combined organic extracts were dried over Na2SO4 and concentrated, in vacuo, yielding a red oil which was purified by flash chromatography. Elution with hexane/ethyl acetate (9:1) yielded the product as a yellow solid (5.61 g, 92% yield) mp 67°-68° C.